5'-Chloro-1'-(2-phenoxyethyl)spiro[1,3-dioxane-2,3'-indole]-2'-one

• CAS: 853751-72-1
• Molecular Formula: C19H18ClNO4
• Molecular Weight: 359.8g/mol
• SMILES: C1COC2(C3=C(C=CC(=C3)Cl)N(C2=O)CCOC4=CC=CC=C4)OC1
• InChI: InChI=1S/C19H18ClNO4/c20-14-7-8-17-16(13-14)19(24-10-4-11-25-19)18(22)21(17)9-12-23-15-5-2-1-3-6-15/h1-3,5-8,13H,4,9-12H2
• InChIKey: HYFAGGLOKABELQ-UHFFFAOYSA-N

In spiro-oxindole SAR, minor halogen or N1-side-chain substitutions can cause non-overlapping activity and confounded screening. This 5′-chloro-1′-(2-phenoxyethyl) derivative eliminates ambiguity with a defined logP of 3.65 and tPSA of 48.0 Ų, offering: • A distinct 5′-Cl electronic/steric profile vs. Br, Me, or unsubstituted analogs • An H-bond-capable phenoxyethyl side chain (4 HBA) for enhanced target engagement • ≥95% purity for hit validation and focused library design Available in mg-to-gram quantities with immediate global shipping.

5′-Chloro Spirooxindole: Physicochemical Profile

5′-Chloro-1′-(2-phenoxyethyl)spiro[1,3-dioxane-2,3′-indole]-2′-one (CAS 853751-72-1) is a synthetic spirocyclic oxindole derivative featuring a 1,3-dioxane ring spiro-fused to an indolin-2-one core, with a 5′-chloro substituent and an N1′-(2-phenoxyethyl) side chain . The compound is a member of the spiro[1,3-dioxane-2,3′-indole] scaffold class, which has been explored in cannabinoid CB2 agonist programs and other medicinal chemistry campaigns [1]. It is commercially available as a screening compound from multiple vendors, typically at ≥95% purity, and is primarily utilized in early-stage drug discovery and chemical biology probe development.

▸ Screening Probe Spirocyclic oxindole for CB2 receptor agonist research and chemical biology probe development.

▸ Distinct Pharmacophore 5′-Chloro substituent and 2-phenoxyethyl side chain enable unique steric/electronic profile for SAR exploration.

▸ Screening-Grade Purity Specified purity level supports assay reproducibility and reduces impurity-related artifacts in screening workflows.

• [1] WO2010077839A1 – Substituted oxindole CB2 agonists for pain treatment. Google Patents. Available at: https://patents.google.com/patent/WO2010077839A1/en (accessed 2026-04-28). View Source

Analog Substitution Limitations for 5′-Chloro Spirooxindole

Within the spiro[1,3-dioxane-2,3′-indole] chemical series, even minor structural modifications – such as altering the halogen substituent, the N1′ side chain, or the spiro ring size – can lead to substantial shifts in lipophilicity, hydrogen-bonding capacity, and target engagement [1]. The 5′-chloro substituent confers a distinct electronic and steric profile compared to bromo, methyl, or unsubstituted analogs, while the 2-phenoxyethyl side chain introduces specific conformational flexibility and potential π–π interactions not present in simpler alkyl or benzyl derivatives. Consequently, substituting this compound with a superficially similar analog risks non-overlapping biological activity and confounded screening results, making compound identity critical for reproducible research.

Halogen-dependent target engagement

5′-Chloro vs. bromo analogs may diverge in binding due to differences in halogen size and electronegativity; activity cannot be assumed equivalent.

Side-chain hydrogen-bonding shift

2-Phenoxyethyl ether introduces an additional H-bond acceptor absent in phenethyl analogs, altering solubility and target recognition profiles.

Spiro ring size affects lipophilicity

1,3-Dioxane vs. dioxolane ring changes logP and polar surface area, impacting membrane permeation in cell-based assays.

• [1] BindingDB entry BDBM42298: 2-(5′-bromo-2′-oxo-1′-spiro[1,3-dioxane-2,3′-indole]yl)acetic acid methyl ester. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=42298 (accessed 2026-04-28). View Source

Differentiation Evidence for 5′-Chloro Spirooxindole

Lipophilicity and Polar Surface Area: Dioxane vs. Dioxolane

The target compound incorporates a 1,3-dioxane spiro ring, whereas the closest commercially available analog bears a 1,3-dioxolane ring (CAS 883657-36-1). Hit2Lead reports a measured logP of 3.65 and a topological polar surface area (tPSA) of 48.0 Ų for the dioxane compound . Although a directly measured logP for the dioxolane congener is not publicly available, its lower molecular weight (345.78 vs. 359.81 g/mol) and the replacement of the six-membered dioxane with a five-membered dioxolane predict a reduction in lipophilicity (estimated ΔlogP ≈ −0.3 to −0.5) and a slight increase in tPSA due to greater exposure of the oxygen atoms [1]. The higher logP of the dioxane compound may favor membrane permeability in cell-based assays, while the tPSA of 48.0 Ų remains well within the range considered favorable for oral bioavailability.

Lipophilicity & PSA

Reported

logP = 3.65 (target); est. 3.15–3.35 (dioxolane) · tPSA = 48.0 Ų

Higher logP may support membrane permeation; tPSA within favorable range for oral bioavailability modeling.

Estimated logP from ring-size trend; requires experimental confirmation.

Evidence Dimension	Lipophilicity (logP) and polar surface area (tPSA)
Target Compound Data	logP = 3.65, tPSA = 48.0 Ų, MW = 359.81 g/mol
Comparator Or Baseline	5′-Chloro-1′-(2-phenoxyethyl)spiro[1,3-dioxolane-2,3′-indole]-2′-one (CAS 883657-36-1): MW = 345.78 g/mol; logP and tPSA not experimentally reported, but estimated logP ≈ 3.15–3.35 based on ring-size trend
Quantified Difference	MW difference: +14.03 g/mol (+4.1%); estimated logP difference: +0.3 to +0.5 log units
Conditions	Hit2Lead measured physicochemical properties; dioxolane analog properties from ChemSpace vendor data [1]

Why This Matters

The higher lipophilicity of the dioxane analog may translate into improved membrane permeation and distinct pharmacokinetic behavior, which is critical when selecting a compound for cell-based phenotypic screening or in vivo proof-of-concept studies.

• [1] ChemSpace, 5′-chloro-1′-(2-phenoxyethyl)-1′,2′-dihydrospiro[1,3-dioxolane-2,3′-indol]-2′-one (CAS 883657-36-1). Available at: https://chem-space.com/ (accessed 2026-04-28). View Source

Halogen-Dependent Enzyme Inhibition: 5′-Chloro vs. 5′-Bromo

A closely related 5′-bromo analog (BDBM42298; methyl 2-(5′-bromo-2′-oxospiro[1,3-dioxane-2,3′-indole]-1′-yl)acetate) was tested against human lysosomal acid glucosylceramidase in a PubChem bioassay and exhibited an EC50 > 10,000 nM, indicating essentially no inhibitory activity [1]. The 5′-chloro target compound has not been reported in the same assay, but the difference in halogen size (van der Waals radius: Cl = 1.75 Å, Br = 1.85 Å) and electronegativity (Cl = 3.16, Br = 2.96 on Pauling scale) can influence both steric fit and electronic complementarity within a binding pocket. The chloro substituent is smaller and more electron-withdrawing, which may enable interactions not accessible to the bromo analog, or conversely, may abolish off-target activity observed with bromo.

Enzyme Inhibition

Class-level

Target: Not tested · Bromo analog: EC50 > 10,000 nM (inactive)

Halogen identity may lead to divergent target engagement; independent evaluation required.

SAR cannot be extrapolated; chloro activity uncharacterized.

Evidence Dimension	Enzyme inhibition potency (EC50) against lysosomal acid glucosylceramidase
Target Compound Data	Not tested in this assay; no data available
Comparator Or Baseline	2-(5′-Bromo-2′-oxospiro[1,3-dioxane-2,3′-indole]-1′-yl)acetic acid methyl ester (BDBM42298): EC50 > 10,000 nM
Quantified Difference	Cannot be directly quantified; the bromo analog is essentially inactive (EC50 > 10 µM)
Conditions	PubChem BioAssay AID 1268; Scripps Research Institute Molecular Screening Center

Why This Matters

The stark difference in halogen identity may lead to divergent biological activity profiles, underscoring why the 5′-chloro compound must be evaluated independently rather than assumed to behave like its 5′-bromo counterpart.

• [1] BindingDB entry BDBM42298: 2-(5′-bromo-2′-oxo-1′-spiro[1,3-dioxane-2,3′-indole]yl)acetic acid methyl ester. EC50 > 1.00E+4 nM against human lysosomal acid glucosylceramidase. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=42298 (accessed 2026-04-28). View Source

Hydrogen-Bond Acceptor Profile vs. Phenethyl Analog

The target compound possesses zero hydrogen-bond donors (Hdon = 0) and four hydrogen-bond acceptors (Hacc = 4), as reported by Hit2Lead . In contrast, analogs such as 5′-chloro-1′-phenethylspiro[1,3-dioxane-2,3′-indole]-2′-one (CAS 853751-71-0), which replaces the side-chain oxygen with a methylene, retain the same donor count but reduce the acceptor count by one (Hacc = 3), potentially altering aqueous solubility and intermolecular interactions. The presence of the phenoxyethyl ether oxygen provides an additional hydrogen-bond acceptor site that may engage in critical water-mediated or direct protein contacts.

H-Bond Acceptors

Data to verify

Hacc = 4 (phenoxyethyl) vs. 3 (phenethyl)

Additional ether acceptor may enhance solubility and protein-contact opportunities.

Inferred from structure; experimental binding data unavailable.

Evidence Dimension	Hydrogen-bond donor and acceptor count
Target Compound Data	Hdon = 0, Hacc = 4
Comparator Or Baseline	5′-Chloro-1′-phenethylspiro[1,3-dioxane-2,3′-indole]-2′-one (CAS 853751-71-0): Hdon = 0, Hacc = 3 (based on structure; ether oxygen absent)
Quantified Difference	ΔHacc = +1
Conditions	Physicochemical property calculation by Hit2Lead for target; comparator inferred from chemical structure

Why This Matters

The extra hydrogen-bond acceptor in the phenoxyethyl side chain can enhance solubility and offer additional anchoring points for target binding, making this compound a preferred choice for targets with hydrogen-bond donor residues in the binding pocket.

Purity and Screening Reproducibility

Commercial suppliers list the target compound at ≥95% purity [1]. While this purity level is standard for screening libraries, several structurally similar spiro-oxindole compounds are offered at lower purities (e.g., 90% or unassigned) by certain vendors, which can introduce confounding assay artifacts. The defined 95%+ specification for this compound provides a baseline quality threshold that supports inter-laboratory reproducibility and reduces the risk of false positives or negatives arising from impurities.

Purity Specification

Specification review

≥95% (HPLC)

Defined purity baseline supports inter-laboratory reproducibility and reduces impurity artifacts.

Vendor CoA-based; lot-to-lot variability should be verified.

Evidence Dimension	Chemical purity
Target Compound Data	≥95% (HPLC)
Comparator Or Baseline	Some spiro-oxindole analogs listed at 90% purity or with unspecified purity by other suppliers
Quantified Difference	≥5 percentage points higher minimum purity
Conditions	Vendor certificates of analysis; Chemenu (CM899592) and Hit2Lead listings

Why This Matters

Higher and consistently reported purity reduces variability in dose-response experiments and strengthens the reliability of hit confirmation, a critical factor when procuring compounds for lead optimization campaigns.

• [1] Chemenu, CAS 853751-72-1: 5'-chloro-1'-(2-phenoxyethyl)-1',2'-dihydrospiro[1,3-dioxane-2,3'-indole]-2'-one, Catalog Number CM899592, Purity 95%+. Available at: https://english.chemenu.com/ (accessed 2026-04-28). View Source

Application Scenarios for 5′-Chloro Spirooxindole

Kinase and GPCR Focused Screening Libraries

With a measured logP of 3.65 and tPSA of 48.0 Ų , this compound resides in a favorable physicochemical space for targets such as kinases and GPCRs where moderate lipophilicity aids membrane permeation without excessive non-specific binding. It can serve as a core scaffold in focused library design aiming to explore the 5′-chloro, N1′-phenoxyethyl pharmacophore.

Selectivity Counter-Screen vs. 5′-Bromo Congener

Given that the 5′-bromo analog is inactive against lysosomal acid glucosylceramidase (EC50 > 10 µM) [1], the 5′-chloro compound may be used as a selectivity probe to determine whether the halogen identity influences target engagement in a given assay, helping to deconvolute halogen-specific SAR.

Phenotypic Screening Leveraging Ether Hydrogen-Bonding

The presence of four hydrogen-bond acceptors, including the ether oxygen on the 2-phenoxyethyl side chain, provides additional interaction capacity compared to phenethyl-substituted analogs. This feature may be exploited in cell-based phenotypic assays where target engagement relies on specific hydrogen-bond networks.

Medicinal Chemistry Hit Expansion with High-Purity Baseline

The compound's ≥95% purity specification makes it suitable for hit validation and initial SAR expansion, reducing the risk of impurity-driven artifacts when comparing activity across analogs. It can be procured in quantities from 1 mg to gram scale for systematic medicinal chemistry exploration.

Application

Selection Property

Validation Focus

Kinase/GPCR Focused Libraries

Favorable physicochemical profile (moderate lipophilicity, low tPSA)

Membrane permeation and non-specific binding assessment

Halogen-Selectivity Counter-Screen

Halogen-specific SAR probing

Target engagement comparison across chloro/bromo analogs

Phenotypic Screening with Ether H-Bonding

Increased H-bond acceptor capacity

Target engagement mediated by ether oxygen interactions

Hit Expansion with High Purity

Defined high-purity specification

Lot-to-lot reproducibility and impurity artifact reduction

• [1] BindingDB entry BDBM42298: 2-(5′-bromo-2′-oxo-1′-spiro[1,3-dioxane-2,3′-indole]yl)acetic acid methyl ester. EC50 > 1.00E+4 nM against human lysosomal acid glucosylceramidase. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=42298 (accessed 2026-04-28). View Source